Cas no 51554-95-1 (4-Pentylbromobenzene)

4-Pentylbromobenzene Properties

Names and Identifiers

• 1-Bromo-4-pentylbenzene
• 4-n-Amylbromobenzene
• 4-(N-PENTYL)BROMOBENZENE
• 4-PENTYLBROMOBENZENE
• 4-BROMO-N-PENTYLBENZENE
• 4-BROMOPENTYLBENZENE
• 1-AMYL-4-BROMOBENZENE
• p-Bromopentylbenzene
• 1-bromo-4-n-pentylbenzene
• 4-n-pentylbromobenzene
• 1-bromo-4-pentyl-benzene
• Benzene, 1-bromo-4-pentyl-
• 1-N-AMYL-4-BROMOBENZENE
• Monobromamylbenzol
• 4-pentyl-bromobenzene
• PubChem10634
• 4-Bromo-1-pentylbenzene
• 1 -bromo-4-pentylbenzene
• 4-Pentylbromobenzene,
• CS-W010418
• J-504454
• 4-Pentylbromobenzene, 97%
• SB66344
• AKOS005080911
• 12N-191
• SGCJPYYTVBHQGE-UHFFFAOYSA-N
• DTXSID70370823
• 4-Bromoamylbenzene
• B1605
• 1-BROMO-4-(PENT-1-YL)BENZENE
• A19480
• FT-0607513
• NS00125286
• AMY8640
• SCHEMBL1815390
• 51554-95-1
• MFCD00061113
• 4-Bromopentylbenzene
• 4-bromo-n-pentylbenzene
• DTXCID90321857
• 4-Pentylbromobenzene
• p-bromopentylbenzene
• 4-n-amylbromobenzene
• 1-Bromo-4-pentylbenzene; 4-Pentylbromobenzene; 4-n-Pentylbromobenzene; p-Pentylbromobenzene; p-Pentylphenyl Bromide;
• 1-Amyl-4-bromobenzene
• +Expand

• MDL： MFCD00061113
• InChIKey： SGCJPYYTVBHQGE-UHFFFAOYSA-N
• Inchi： 1S/C11H15Br/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5H2,1H3
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 226.03600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.036
• Heavy Atom Count: 12
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.18180
• PSA: 0.00000
• Refractive Index: n20/D 1.5260(lit.)
• Boiling Point: 148°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.272 g/mL at 25 °C(lit.)

4-Pentylbromobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H319,H413
• Warning Statement： P305+P351+P338
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-Pentylbromobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides